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Compound of Interest

Compound Name: 2-Chloro-6-nitrotoluene

Cat. No.: B1664060

An In-depth Technical Guide to 2-Chloro-6-nitrotoluene: Structure, Isomers, and Experimental
Protocols

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-6-nitrotoluene, a
significant chemical intermediate in the synthesis of various organic compounds. The document
details its chemical structure, explores its relationship with other chloronitrotoluene isomers,
and presents a comparative analysis of their physicochemical properties. Furthermore, this
guide outlines detailed experimental protocols for the synthesis and analysis of 2-Chloro-6-
nitrotoluene, offering valuable insights for researchers, scientists, and professionals in drug
development and chemical manufacturing.

Chemical Structure and Isomerism of
Chloronitrotoluene

2-Chloro-6-nitrotoluene is an aromatic organic compound with the chemical formula
C7HeCINO2.[1][2] It is a derivative of toluene where two hydrogen atoms on the benzene ring,
ortho to the methyl group, have been substituted by a chlorine atom and a nitro group.[1][3]
This substitution pattern leads to a specific set of chemical and physical properties that
distinguish it from its various isomers.
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The general structure of chloronitrotoluene allows for numerous positional isomers, depending
on the placement of the chloro and nitro functional groups on the toluene ring. Understanding
the structure of these isomers is crucial for predicting their reactivity, designing synthetic
pathways, and developing effective purification methods.

Below are the chemical structures of 2-Chloro-6-nitrotoluene and its common isomers,
generated using the DOT language.

Synthesis and Purification of 2-Chloro-6-nitrotoluene

Start: 2-Nitrotoluene
+ Iron Catalyst

!

Chlorination with Cl2 Gas

!

Crude Reaction Mixture
(Isomers and Catalyst)

!

Filtration

!

Crude 2-Chloro-6-nitrotoluene

!

Vacuum Distillation

Purified 2-Chloro-6-nitrotoluene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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